Cas no 2138008-47-4 (Acetic acid, 2-[[[3-(aminomethyl)cyclobutyl]amino]sulfonyl]-, methyl ester)

• Product Name: Acetic acid, 2-[[[3-(aminomethyl)cyclobutyl]amino]sulfonyl]-, methyl ester
• CAS No: 2138008-47-4
• MF: C₈H₁₆N₂O₄S
• MW: 236.288640975952
• CID: 5299876
• Update Time: 2025-07-15

Acetic acid, 2-[[[3-(aminomethyl)cyclobutyl]amino]sulfonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-[[[3-(aminomethyl)cyclobutyl]amino]sulfonyl]-, methyl ester

• Inchi： 1S/C8H16N2O4S/c1-14-8(11)5-15(12,13)10-7-2-6(3-7)4-9/h6-7,10H,2-5,9H2,1H3
• InChI Key： HXPAKUJKVLOOEZ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CS(NC1CC(CN)C1)(=O)=O

Additional information on Acetic acid, 2-[[[3-(aminomethyl)cyclobutyl]amino]sulfonyl]-, methyl ester

Exploring the Unique Properties and Applications of Acetic acid, 2-[[[3-(aminomethyl)cyclobutyl]amino]sulfonyl]-, methyl ester (CAS No. 2138008-47-4)

In the ever-evolving landscape of chemical research, Acetic acid, 2-[[[3-(aminomethyl)cyclobutyl]amino]sulfonyl]-, methyl ester (CAS No. 2138008-47-4) has emerged as a compound of significant interest due to its unique structural features and potential applications. This ester derivative, characterized by its sulfonamide and aminomethylcyclobutyl moieties, offers a versatile platform for synthetic modifications and functional group transformations. Researchers are particularly drawn to its balanced lipophilicity and hydrogen-bonding capacity, properties that make it valuable in medicinal chemistry and material science applications.

The molecular architecture of 2138008-47-4 combines a cyclobutyl scaffold with an ester linkage, creating opportunities for structure-activity relationship (SAR) studies. Recent publications highlight its role as a building block in the synthesis of heterocyclic compounds, particularly those targeting enzyme inhibition. Its sulfonamide group has shown promise in molecular recognition processes, aligning with current trends in supramolecular chemistry and drug design. These characteristics position the compound as a subject of growing interest in high-throughput screening programs.

From a synthetic chemistry perspective, Acetic acid, 2-[[[3-(aminomethyl)cyclobutyl]amino]sulfonyl]-, methyl ester demonstrates remarkable stereochemical stability, making it suitable for asymmetric synthesis applications. The methyl ester functionality provides a convenient handle for further derivatization, while the primary amine group enables conjugation chemistry. These features have led to its incorporation in peptide mimetics and bioconjugation strategies, addressing current demands in biopharmaceutical development.

The compound's physicochemical properties have been extensively studied, revealing favorable solubility profiles in both polar aprotic solvents and aqueous-organic mixtures. This dual solubility makes 2138008-47-4 particularly useful in green chemistry applications where reduced solvent waste is prioritized. Recent computational studies suggest potential applications in molecular electronics, owing to its electron-delocalization characteristics and charge-transfer capabilities.

In the context of drug discovery, the cyclobutylamine core of this compound has attracted attention for its potential to modulate biological target engagement. Pharmaceutical researchers are investigating its use in developing kinase inhibitors and GPCR modulators, areas of intense focus in precision medicine. The compound's metabolic stability and blood-brain barrier permeability parameters are currently under evaluation in several ADMET studies.

Material scientists have explored Acetic acid, 2-[[[3-(aminomethyl)cyclobutyl]amino]sulfonyl]-, methyl ester for its potential in polymer modification and surface functionalization. The compound's ability to participate in both nucleophilic and electrophilic reactions makes it valuable for creating advanced materials with tailored properties. Recent patents highlight its use in developing self-assembling monolayers and stimuli-responsive materials, aligning with the growing interest in smart materials technology.

Analytical characterization of 2138008-47-4 has been facilitated by modern spectroscopic techniques, including 2D NMR and high-resolution mass spectrometry. These studies have confirmed the compound's structural integrity and provided insights into its conformational dynamics. The availability of high-purity samples has enabled detailed crystallographic studies, revealing interesting packing motifs in the solid state.

Looking forward, research on Acetic acid, 2-[[[3-(aminomethyl)cyclobutyl]amino]sulfonyl]-, methyl ester continues to expand into new areas. Current investigations focus on its potential as a ligand precursor in coordination chemistry and as a template molecule for molecular imprinting. The compound's versatility ensures it will remain relevant across multiple scientific disciplines, from catalysis to chemical biology, as researchers continue to unlock its full potential.